molecular formula C13H14FNO4 B3043088 (2S,4S)-1-((benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid CAS No. 72204-21-8

(2S,4S)-1-((benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid

Cat. No.: B3043088
CAS No.: 72204-21-8
M. Wt: 267.25 g/mol
InChI Key: CORSVESTDJTBDT-QWRGUYRKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S,4S)-1-((Benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid (CAS: 72204-21-8) is a fluorinated proline derivative featuring a benzyloxycarbonyl (Cbz) protecting group at the N1 position and a fluorine atom at the C4 position. Its molecular formula is C₁₃H₁₄FNO₄ (MW: 267.25 g/mol), and it is stored under dry conditions at 2–8°C . This compound is widely used in peptide synthesis, where the Cbz group facilitates selective deprotection via hydrogenolysis. Its stereochemistry and fluorine substitution confer unique conformational rigidity and metabolic stability, making it valuable in drug discovery .

Properties

IUPAC Name

(2S,4S)-4-fluoro-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14FNO4/c14-10-6-11(12(16)17)15(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,16,17)/t10-,11-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CORSVESTDJTBDT-QWRGUYRKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN(C1C(=O)O)C(=O)OCC2=CC=CC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@@H](CN([C@@H]1C(=O)O)C(=O)OCC2=CC=CC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14FNO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name CAS No. Protecting Group Molecular Formula MW (g/mol) Key Properties
(2S,4S)-1-((Benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid 72204-21-8 Cbz C₁₃H₁₄FNO₄ 267.25 - Storage: 2–8°C
- Hazards: H302, H315, H319, H335
(2S,4S)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid (Boc derivative) 203866-13-1 Boc C₁₀H₁₆FNO₄ 233.24 - pKa: 3.53 (predicted)
- Boiling point: 346°C (predicted)
(2R,4S)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid (Diastereomer) 681128-50-7 Boc C₁₀H₁₆FNO₄ 233.24 - Density: 1.24 g/cm³
- Key use: Chiral intermediate in enantioselective synthesis
(2S,4S)-Fmoc-4-fluoropyrrolidine-2-carboxylic acid 203866-19-7 Fmoc C₂₄H₂₄FNO₄ 401.43 - LogP: 3.37
- Boiling point: 556°C (predicted)
Key Observations:
  • Protecting Group Impact: The Cbz group (benzyl-based) requires hydrogenolysis for deprotection, whereas the Boc group (tert-butyl-based) is acid-labile. The Fmoc group (fluorenylmethyl-based) is base-sensitive, offering orthogonal protection strategies in peptide synthesis .
  • Stereochemistry : Diastereomers like (2R,4S)-Boc-fluoro-proline exhibit distinct physicochemical profiles (e.g., density, boiling point) and are used in enantiomerically pure drug candidates .
  • Fluorine Effects : Fluorination at C4 enhances metabolic stability and alters electronic properties, influencing hydrogen-bonding and lipophilicity (LogP) .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(2S,4S)-1-((benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid
Reactant of Route 2
Reactant of Route 2
(2S,4S)-1-((benzyloxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.